Cas no 1805838-74-7 (5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1805838-74-7
• MF: C₁₃H₁₅ClO₅
• MW: 286.708203554153
• CID: 4942279
• Update Time: 2025-07-15

5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H15ClO5/c1-2-19-11(15)6-4-8-3-5-9(14)7-10(8)12(16)13(17)18/h3,5,7,12,16H,2,4,6H2,1H3,(H,17,18)
• InChI Key： YNMWUIBEYRJKCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C(=O)O)O)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 1.9
• Topological Polar Surface Area: 83.8

Additional information on 5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid

Introduction to 5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic Acid (CAS No. 1805838-74-7)

5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1805838-74-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, incorporates both chloro and ethoxy substituents, making it a versatile intermediate in the development of novel therapeutic agents. The presence of a mandelic acid backbone further enhances its potential utility in medicinal chemistry, particularly in the synthesis of protease inhibitors and other bioactive molecules.

The structural motif of 5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid is particularly noteworthy due to its ability to mimic natural amino acid derivatives, which is a common strategy in drug design to improve binding affinity and metabolic stability. The chloro group at the 5-position introduces electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex scaffolds. Meanwhile, the ethoxy-substituted propyl side chain adds steric bulk and electronic modulation, which can be fine-tuned to optimize pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes implicated in human diseases. Among these, proteases play a crucial role in numerous biological pathways, including inflammation, cancer progression, and viral replication. 5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid has been identified as a promising scaffold for designing potent protease inhibitors due to its ability to engage with the active sites of these enzymes through hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. The structural features of 5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid allow it to interact with viral proteases, which are essential for viral replication cycles. For instance, studies have demonstrated that derivatives of mandelic acid exhibit inhibitory activity against HIV protease, a key enzyme responsible for processing viral polyproteins into functional proteins. The chloro and ethoxy substituents enhance binding affinity by modulating electronic distributions and steric hindrance around the active site.

Moreover, the compound’s utility extends to the field of anticancer research. Certain proteases, such as matrix metalloproteinases (MMPs), are overexpressed in tumor cells and contribute to tumor invasion and metastasis. Inhibitors targeting these enzymes have shown promise in preclinical studies. 5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid serves as a valuable building block for synthesizing MMP inhibitors, leveraging its structural similarity to natural amino acids to achieve high selectivity and efficacy.

The synthesis of 5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid involves multi-step organic transformations that highlight the compound’s synthetic versatility. Key steps typically include chlorination reactions at the 5-position followed by selective ethoxylation of the propyl side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce functional groups with high precision. These synthetic methodologies underscore the compound’s importance as a precursor in medicinal chemistry pipelines.

Recent advancements in computational chemistry have further enhanced the design and optimization of derivatives based on 5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid. Molecular docking studies combined with quantum mechanical calculations allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach has accelerated the discovery process for novel bioactive compounds and reduced time-to-market for new therapeutics.

The pharmacokinetic profile of 5-Chloro-2-(3-ethoxy-3-oxopropyl)mandelic acid is another critical area of investigation. In vitro studies have indicated that this compound exhibits favorable solubility and metabolic stability, which are essential attributes for oral bioavailability. Additionally, preliminary toxicological assessments suggest low acute toxicity profiles, making it a promising candidate for further clinical development.

In conclusion,5-Chloro-2-(3-e thoxy - 3 - oxop rop yl ) mandelic aci d (CAS No. 18058 38 -74 -7 ) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications across multiple therapeutic areas. Its role as an intermediate in synthesizing protease inhibitors, antiviral agents, and anticancer drugs underscores its importance in drug discovery efforts worldwide.